Cas no 2168735-14-4 (1-(2,3-dihydro-1,4-benzodioxin-2-yl)-2,2-difluoroethan-1-amine)

• Product Name: 1-(2,3-dihydro-1,4-benzodioxin-2-yl)-2,2-difluoroethan-1-amine
• CAS No: 2168735-14-4
• MF: C₁₀H₁₁F₂NO₂
• MW: 215.19664978981
• CID: 6203958
• PubChem ID: 165632833
• Update Time: 2025-07-22

1-(2,3-dihydro-1,4-benzodioxin-2-yl)-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1,4-benzodioxin-2-yl)-2,2-difluoroethan-1-amine
• EN300-1959462
• 2168735-14-4

• Inchi： 1S/C10H11F2NO2/c11-10(12)9(13)8-5-14-6-3-1-2-4-7(6)15-8/h1-4,8-10H,5,13H2
• InChI Key： RBGYPBICABOFEY-UHFFFAOYSA-N
• SMILES： FC(C(C1COC2C=CC=CC=2O1)N)F

Computed Properties

• Exact Mass: 215.07578492g/mol
• Monoisotopic Mass: 215.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.5Ų

Additional information on 1-(2,3-dihydro-1,4-benzodioxin-2-yl)-2,2-difluoroethan-1-amine

1-(2,3-Dihydro-1,4-benzodioxin-2-yl)-2,2-difluoroethan-1-amine: A Comprehensive Overview

1-(2,3-Dihydro-1,4-benzodioxin-2-yl)-2,2-difluoroethan-1-amine (CAS No. 2168735-14-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a subject of extensive study. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and potential applications of 1-(2,3-dihydro-1,4-benzodioxin-2-yl)-2,2-difluoroethan-1-amine.

Chemical Structure and Synthesis

The chemical structure of 1-(2,3-dihydro-1,4-benzodioxin-2-yl)-2,2-difluoroethan-1-amine is defined by its 1,4-benzodioxin moiety and the 2,2-difluoroethanamine group. The 1,4-benzodioxin ring is a common structural motif found in various bioactive compounds due to its ability to modulate receptor interactions and enhance pharmacological properties. The introduction of the difluoroethanamine group adds further complexity and functionality to the molecule.

The synthesis of 1-(2,3-dihydro-1,4-benzodioxin-2-yl)-2,2-difluoroethan-1-amine typically involves several steps. One common approach is to start with 2-hydroxyethyl 1,4-benzodioxine and react it with a suitable difluorinated reagent to form the difluoroethyl intermediate. Subsequent reduction and amination steps yield the final product. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound.

Biological Properties

1-(2,3-Dihydro-1,4-benzodioxin-2-yl)-2,2-difluoroethan-1-amine has been studied for its potential biological activities. Research has shown that this compound exhibits significant interactions with various receptors and enzymes. For instance, it has been found to have affinity for serotonin receptors (5-HT receptors), which are involved in regulating mood and cognitive functions. This property makes it a promising candidate for the development of new therapeutic agents for mood disorders such as depression and anxiety.

In addition to its receptor interactions, 1-(2,3-dihydro-1,4-benzodioxin-2-yl)-2,2-difluoroethan-1-amine has also been investigated for its effects on enzyme activity. Studies have demonstrated that it can inhibit certain enzymes involved in neurotransmitter metabolism, such as monoamine oxidase (MAO). This inhibition can lead to increased levels of neurotransmitters in the brain, potentially enhancing their therapeutic effects.

Potential Applications

The unique properties of 1-(2,3-dihydro-1,4-benzodioxin-2-yl)-2,2-difluoroethan-1-amine make it a valuable candidate for various pharmaceutical applications. One of the most promising areas is in the treatment of mood disorders. Preclinical studies have shown that this compound can effectively alleviate symptoms of depression and anxiety in animal models. These findings suggest that it may have therapeutic potential in humans as well.

Beyond mood disorders, 1-(2,3-dihydro-1,4-benzodioxin-2-yl)-2,2-difluoroethan-1-amine is also being explored for its potential use in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Its ability to modulate neurotransmitter levels and protect against neurotoxicity makes it a candidate for further investigation in these areas.

Clinical Trials and Future Directions

The promising preclinical results have led to increased interest in advancing 1-(2,3-dihydro-1,4-benzodioxin-2-yl)-2,2-difluoroethan-1-am ine into clinical trials. Several Phase I trials are currently underway to evaluate its safety and tolerability in humans. Preliminary data from these trials have been encouraging, with no major adverse effects reported.

In parallel with clinical trials, ongoing research is focused on optimizing the pharmacokinetic properties of this compound to enhance its efficacy and reduce potential side effects. This includes efforts to improve its solubility and bioavailability through various formulation strategies.

Conclusion

1-(2,3-Dihydro-1,4-benzodioxin-2-y l)- ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ l - - - - - - - - - - - - - - - - - - - - - - - - - - - l ) (CAS No. ��68735��00000000000000000000000��) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a promising candidate for the development of new therapeutic agents for mood disorders and neurodegenerative diseases. As research continues to progress and clinical trials advance, we can expect to gain further insights into the full potential of this compound.